Cas no 19676-64-3 (2,3,4-Trimethoxyphenol)
2,3,4-Trimethoxyphenol structure
Product Name:2,3,4-Trimethoxyphenol
CAS No:19676-64-3
MF:C9H12O4
MW:184.189183235168
MDL:MFCD00068804
CID:51351
PubChem ID:603577
Update Time:2025-04-18
2,3,4-Trimethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Trimethoxyphenol
- 1-Hydroxy-2,3,4-trimethoxybenzene
- 2,3,4,5,6-PENTAFLUOROPHENYL-5-BROMO-2-THIOPHENESULPHONATE
- 2,3,4-Trimethoxy-phenol
- 4-Hydroxy-1,2,3-trimethoxy-benzol
- Phenol,2,3,4-trimethoxy
- 2,3,4-Trimethoxyphen
- Phenol, 2,3,4-triMethoxy-
- trimethoxyphenol
- OLUNIGWWQYXBJA-UHFFFAOYSA-N
- Phenol, trimethoxy-
- Phenol,2,3,4-trimethoxy-
- 0137AB
- FCH839030
- TL8001608
- AX8065013
- BB 0254267
- 676T643
- O10561
- EN300-1847274
- SCHEMBL1402414
- CS-0101481
- DS-17154
- 19676-64-3
- FT-0677515
- A880072
- DTXSID60345308
- AKOS006275701
- MFCD00068804
- DTXCID20296382
-
- MDL: MFCD00068804
- Inchi: 1S/C9H12O4/c1-11-7-5-4-6(10)8(12-2)9(7)13-3/h4-5,10H,1-3H3
- InChI Key: OLUNIGWWQYXBJA-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=C(C=1OC)O)OC
Computed Properties
- Exact Mass: 184.07400
- Monoisotopic Mass: 184.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 47.9
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 289.2°C at 760 mmHg
- Flash Point: 128.7±25.9 °C
- Refractive Index: 1.514
- PSA: 47.92000
- LogP: 1.41800
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2,3,4-Trimethoxyphenol Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,Room Temperature
2,3,4-Trimethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A164247-250mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 250mg |
$34.0 | 2025-02-25 | |
| Ambeed | A164247-1g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 1g |
$69.0 | 2025-02-25 | |
| Ambeed | A164247-5g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 5g |
$241.0 | 2025-02-25 | |
| Ambeed | A164247-10g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 10g |
$402.0 | 2025-02-25 | |
| Ambeed | A164247-25g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97% | 25g |
$828.0 | 2025-02-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SI663-5g |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97+% | 5g |
1660.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SI663-50mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 97+% | 50mg |
66.0CNY | 2021-07-12 | |
| TRC | T219870-250mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T219870-500mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | T219870-1000mg |
2,3,4-Trimethoxyphenol |
19676-64-3 | 1g |
$ 475.00 | 2022-06-03 |
2,3,4-Trimethoxyphenol Related Literature
-
Che-Sheng Hsu,Ho-Hsuan Chou,Jim-Min Fang Org. Biomol. Chem. 2015 13 5510
-
Xiaoming Wang,Chao Du,Benke Hong,Xiaoguang Lei Org. Biomol. Chem. 2019 17 1754
-
Joseph?L. Howard,Qun Cao,Duncan L. Browne Chem. Sci. 2018 9 3080
-
4. Chapter 7. Aromatic compoundsR. D. H. Murray Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1985 82 163
19676-64-3 (2,3,4-Trimethoxyphenol) Related Products
- 824-46-4(2-Methoxybenzene-1,4-diol)
- 87997-30-6(1,2,3-Benzenetriol, 4-methoxy-)
- 6100-60-3(4-Methoxybenzene-1,3-diol)
- 4493-94-1(1,2,3,4-Benzenetetrol, 5,6-dimethoxy- (8CI,9CI))
- 63744-60-5(Benzene, trimethoxy-)
- 2033-89-8(3,4-Dimethoxyphenol)
- 13239-13-9(2,5-dimethoxybenzene-1,4-diol)
- 89411-42-7(1,2-Benzenediol, 3,4,5,6-tetramethoxy-)
- 20491-91-2(2,4,5-Trimethoxyphenol)
- 646516-91-8(Phenol, tetramethoxy-)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk